Cas no 57198-99-9 (Benzoic acid, 2,4,6-tris(1,1-dimethylethyl)-, methyl ester)

Benzoic acid, 2,4,6-tris(1,1-dimethylethyl)-, methyl ester structure
57198-99-9 structure
Product Name:Benzoic acid, 2,4,6-tris(1,1-dimethylethyl)-, methyl ester
CAS No:57198-99-9
MF:C20H32O2
MW:304.466886520386
CID:1602912
Update Time:2024-08-30

Benzoic acid, 2,4,6-tris(1,1-dimethylethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2,4,6-tris(1,1-dimethylethyl)-, methyl ester
    • Inchi: 1S/C20H32O2/c1-18(2,3)13-11-14(19(4,5)6)16(17(21)22-10)15(12-13)20(7,8)9/h11-12H,1-10H3
    • InChI Key: SOUJZCHICOPBFR-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C1=C(C(C)(C)C)C=C(C(C)(C)C)C=C1C(C)(C)C

Computed Properties

  • Exact Mass: 304.24036

Experimental Properties

  • Density: 0.929±0.06 g/cm3(Predicted)
  • Boiling Point: 346.8±41.0 °C(Predicted)
  • PSA: 26.3
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